5-(4-chlorobenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O2/c1-20-14-8-4-12(5-9-14)16-18-15(21-19-16)10-11-2-6-13(17)7-3-11/h2-9H,10H2,1H3
• InChI Key: DLZQTYYJDUMRQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

5-(4-chlorobenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a member of the oxadiazole family, which is known for its diverse biological activities. This compound has gained significant attention due to its potential as a therapeutic agent for various diseases.

Scientific Research Applications

5-(4-chlorobenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications. It has been shown to have antibacterial, antifungal, and anticancer activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.

Mechanism of Action

The mechanism of action of 5-(4-chlorobenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to work by inhibiting certain enzymes or receptors in the body, which are involved in various disease processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-chlorobenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole in lab experiments is its diverse biological activities. It can be used to investigate the mechanisms of various diseases and to develop new therapeutic agents. However, one of the limitations is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-(4-chlorobenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. One direction is to investigate its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes. Another direction is to develop new derivatives of this compound with improved biological activities and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound with diverse biological activities. It has potential as a therapeutic agent for various diseases and has been extensively studied in the field of medicinal chemistry. While there are still many unanswered questions about its mechanism of action and potential uses, this compound holds great promise for the development of new therapeutic agents.

Synthesis Methods

The synthesis of 5-(4-chlorobenzyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been reported in the literature. The synthetic route involves the reaction of 4-chlorobenzyl hydrazine and 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then cyclized with phosphorus oxychloride to yield the final product.